Cas no 1337839-04-9 (3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol)

• Product Name: 3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol
• CAS No: 1337839-04-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6559670
• PubChem ID: 130062400
• Update Time: 2025-08-03

3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol
• Benzenepropanol, γ-amino-β,β-difluoro-3-methyl-

• Inchi： 1S/C10H13F2NO/c1-7-3-2-4-8(5-7)9(13)10(11,12)6-14/h2-5,9,14H,6,13H2,1H3
• InChI Key： RGVHHPUZBRCTHY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)(N)C(F)(F)CO

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 342.8±42.0 °C(Predicted)
• pka: 13.63±0.10(Predicted)

Additional information on 3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol

3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol (CAS No. 1337839-04-9): A Comprehensive Overview

The compound 3-amino-2,2-difluoro-3-(3-methylphenyl)propan-1-ol, with the CAS registry number 1337839-04-9, is a fluorinated amine alcohol that has garnered significant attention in the fields of organic synthesis and materials science. This molecule is characterized by its unique structure, which combines an amino group, a difluorinated propane backbone, and a methyl-substituted phenyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable building block in various applications.

Recent studies have highlighted the potential of fluorinated amine alcohols like this compound in drug discovery and development. The presence of the amino group and the fluorinated backbone allows for versatile reactivity, enabling the formation of diverse chemical bonds. This makes it an ideal candidate for exploring new drug delivery systems and bioactive molecules. Researchers have also investigated its role in catalytic processes, where its ability to stabilize transition states has been leveraged to enhance reaction efficiency.

The synthesis of CAS 1337839-04-9 involves a multi-step process that typically begins with the preparation of the corresponding fluorinated alkene. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity. The incorporation of the methylphenyl group is often facilitated through Friedel-Crafts alkylation or similar methods, ensuring precise control over the substitution pattern.

In terms of applications, fluorinated amine alcohols are increasingly being explored for their role in materials science. Their ability to form stable polymers and coatings has led to their use in high-performance materials for aerospace and electronics industries. Additionally, recent advancements in green chemistry have prompted researchers to investigate more sustainable synthesis pathways for this compound, reducing its environmental footprint while maintaining its high-quality standards.

From a biological standpoint, CAS 1337839-04-9 has shown promise in enzyme inhibition studies. Its unique structure allows it to interact with specific protein targets, making it a potential lead compound for developing novel therapeutic agents. Furthermore, its solubility properties make it suitable for use in aqueous environments, which is crucial for many biomedical applications.

As the demand for advanced chemical building blocks continues to grow, compounds like fluorinated amine alcohols are expected to play an increasingly important role in both academic research and industrial applications. The ongoing exploration of their properties and potential uses underscores their significance in shaping the future of chemistry and materials science.